Cas no 1393442-35-7 (Ethyl 2-fluoro-4-(4-formylphenyl)benzoate)

• Product Name: Ethyl 2-fluoro-4-(4-formylphenyl)benzoate
• CAS No: 1393442-35-7
• MF: C₁₆H₁₃FO₃
• MW: 272.271028280258
• CID: 3043277
• Update Time: 2025-05-25

Ethyl 2-fluoro-4-(4-formylphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-4-(4-formylphenyl)benzoate
• V2942

• Inchi： 1S/C16H13FO3/c1-2-20-16(19)14-8-7-13(9-15(14)17)12-5-3-11(10-18)4-6-12/h3-10H,2H2,1H3
• InChI Key： VGMXGDSSWKQJOW-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(C=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 419.4±45.0 °C at 760 mmHg
• Flash Point: 200.2±23.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 2-fluoro-4-(4-formylphenyl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-fluoro-4-(4-formylphenyl)benzoate

Ethyl 2-fluoro-4-(4-formylphenyl)benzoate (CAS No. 1393442-35-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-fluoro-4-(4-formylphenyl)benzoate, identified by its CAS number 1393442-35-7, is a significant compound in the realm of pharmaceutical chemistry. This ester derivative of benzoic acid features a fluoro substituent and a formyl group on the phenyl ring, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural attributes of this compound have garnered attention in recent years due to its potential applications in drug development, particularly in the design of novel therapeutic agents targeting neurological and inflammatory disorders.

The< strong>fluoro moiety in Ethyl 2-fluoro-4-(4-formylphenyl)benzoate plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derived molecules. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of pharmaceutical compounds. In particular, the presence of a< strong>fluoro group at the 2-position of the benzoate ring has been extensively studied for its impact on receptor interactions, as demonstrated in numerous preclinical studies.

Recent advancements in medicinal chemistry have highlighted the utility of Ethyl 2-fluoro-4-(4-formylphenyl)benzoate as a building block for synthesizing small-molecule inhibitors. For instance, researchers have utilized this compound to develop potent< strong>formylphenyl-based derivatives with significant anti-inflammatory properties. The formyl group serves as a reactive handle, enabling further functionalization through condensation reactions with amines or hydrazines to yield hydrazones or Schiff bases, which are known to exhibit diverse biological activities.

In the context of neurological disorders, Ethyl 2-fluoro-4-(4-formylphenyl)benzoate has been explored as a precursor for compounds targeting neurotransmitter receptors. The benzoate scaffold is a common motif in central nervous system (CNS) drugs, and modifications at the para position with electron-withdrawing groups like formyl and fluoro can fine-tune receptor binding profiles. Preliminary studies suggest that derivatives of this compound may possess neuroprotective effects, making them promising candidates for further investigation in models of neurodegenerative diseases.

The synthesis of Ethyl 2-fluoro-4-(4-formylphenyl)benzoate typically involves multi-step organic reactions, starting from commercially available aromatic precursors. A common synthetic route includes the Friedel-Crafts acylation of fluorobenzene followed by esterification and subsequent functional group transformations. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the introduction of the< strong>formylphenyl moiety with high regioselectivity. These synthetic methodologies underscore the compound's accessibility and suitability for large-scale production in pharmaceutical settings.

The growing interest in fluorinated benzoates as pharmacophores has spurred innovation in their application across various therapeutic areas. Beyond CNS disorders, Ethyl 2-fluoro-4-(4-formylphenyl)benzoate and its derivatives have shown promise in oncology and immunology research. For example, certain fluoro-substituted benzoates exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. Additionally, their anti-inflammatory potential has been explored through interactions with cyclooxygenase (COX) enzymes and other mediators of inflammation.

In conclusion, Ethyl 2-fluoro-4-(4-formylphenyl)benzoate (CAS No. 1393442-35-7) represents a valuable intermediate in modern pharmaceutical synthesis. Its unique structural features—combining a< strong>fluoro group with a< strong>formylphenyl moiety—make it an attractive scaffold for developing novel bioactive molecules. Ongoing research continues to uncover its potential applications in treating a wide range of diseases, reinforcing its significance as a key component in drug discovery efforts.